Cas no 56205-14-2 (1-(pyridin-3-yl)imidazolidin-2-one)

• Product Name: 1-(pyridin-3-yl)imidazolidin-2-one
• CAS No: 56205-14-2
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD11501852
• CID: 349505
• PubChem ID: 14834204
• Update Time: 2025-10-29

1-(pyridin-3-yl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-(3-pyridinyl)-
• 1-pyridin-3-ylimidazolidin-2-one
• 1-(pyridin-3-yl)imidazolidin-2-one
• 56205-14-2
• 1-(3-pyridyl)-2-imidazolidinone
• A1-14270
• F8885-0916
• 1-(3-pyridinyl)-2-imidazolidinone
• AKOS006324581
• FA-0877
• A830956
• CS-0326978
• DTXSID90564520
• GLBVHFJJWWZJHD-UHFFFAOYSA-N
• 1-pyridin-3-yl-imidazolidin-2-one
• SCHEMBL3778218
• MFCD11501852
• 1-(3-pyridyl)imidazolidin-2-one
• 1-(3-pyridinyl)tetrahydro-2H-imidazol-2-one

• MDL： MFCD11501852
• Inchi： 1S/C8H9N3O/c12-8-10-4-5-11(8)7-2-1-3-9-6-7/h1-3,6H,4-5H2,(H,10,12)
• InChI Key： GLBVHFJJWWZJHD-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C1C=NC=CC=1

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(pyridin-3-yl)imidazolidin-2-one

1-(Pyridin-3-yl)Imidazolidin-2-one: A Comprehensive Overview

The compound 1-(pyridin-3-yl)imidazolidin-2-one, identified by the CAS number 56205-14-2, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development, catalysis, and advanced materials synthesis. The molecule consists of a pyridine ring fused with an imidazolidinone structure, which imparts it with distinct electronic and steric characteristics.

Recent studies have highlighted the role of 1-(pyridin-3-yl)imidazolidin-2-one in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The imidazolidinone moiety is known for its versatility in forming hydrogen bonds, making it an ideal component for drug design. Additionally, the pyridine ring introduces electron-withdrawing effects, which can enhance the compound's reactivity and selectivity in biological systems.

In the realm of catalysis, 1-(pyridin-3-yl)imidazolidin-2-one has been investigated as a potential ligand for transition metal catalysts. Its nitrogen-rich structure allows for strong metal-ligand interactions, which are crucial for catalytic activity. Recent findings suggest that this compound can enhance the efficiency of catalytic processes in organic synthesis, particularly in reactions involving carbonyl compounds and olefins.

The synthesis of 1-(pyridin-3-yl)imidazolidin-2-one typically involves multi-step reactions, including condensation and cyclization processes. Researchers have optimized these methods to achieve higher yields and better purity levels. For instance, a recent study reported a one-pot synthesis approach that minimizes reaction steps and reduces the use of hazardous reagents, aligning with green chemistry principles.

The structural versatility of 1-(pyridin-3-yl)imidazolidin-2-one also makes it a valuable building block in materials science. Its ability to form supramolecular assemblies has been explored for applications in self-healing polymers and stimuli-responsive materials. These applications leverage the compound's ability to undergo reversible non-covalent interactions under specific conditions.

In terms of environmental impact, studies have shown that 1-(pyridin-3-yl)imidazolidin-2-one exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemical compounds in certain industrial applications. This finding is particularly relevant for its use in agrochemicals and biodegradable materials.

The future outlook for 1-(pyridin-3-yli midazolidin - 2 - one) is promising, with ongoing research focusing on expanding its applications in nanotechnology and biomedical engineering. Its unique combination of electronic properties and structural flexibility positions it as a key compound in the development of next-generation materials and therapeutic agents.